Cas no 921926-64-9 (2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis-)

• Product Name: 2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis-
• CAS No: 921926-64-9
• MF: C₄₀H₇₆N₂O₂
• MW: 617.043652534485
• CID: 743015
• PubChem ID: 15946538
• Update Time: 2025-04-19

2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis-
• 2,7-dihexadecyl-3,4,4a,5,6,8a-hexahydro-2,7-naphthyridine-1,8-dione
• DTXSID40580159
• 921926-64-9
• 2,7-Dihexadecylhexahydro-2,7-naphthyridine-1,8(2H,5H)-dione

• Inchi： 1S/C40H76N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-41-35-31-37-32-36-42(40(44)38(37)39(41)43)34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37-38H,3-36H2,1-2H3
• InChI Key： FFPVQFCAVFWTFN-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(CCCCCCCCCCCCCCCC)CCC2CCN1CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 616.59067967g/mol
• Monoisotopic Mass: 616.59067967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 30
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 40.6Ų